molecular formula C12H15NO4S B8293451 3-Allylamino-2-methyl-4-(methylsulfonyl)benzoic acid

3-Allylamino-2-methyl-4-(methylsulfonyl)benzoic acid

Cat. No.: B8293451
M. Wt: 269.32 g/mol
InChI Key: KTMYRSFUTBFNIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Allylamino-2-methyl-4-(methylsulfonyl)benzoic acid is a useful research compound. Its molecular formula is C12H15NO4S and its molecular weight is 269.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15NO4S

Molecular Weight

269.32 g/mol

IUPAC Name

2-methyl-4-methylsulfonyl-3-(prop-2-enylamino)benzoic acid

InChI

InChI=1S/C12H15NO4S/c1-4-7-13-11-8(2)9(12(14)15)5-6-10(11)18(3,16)17/h4-6,13H,1,7H2,2-3H3,(H,14,15)

InChI Key

KTMYRSFUTBFNIU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1NCC=C)S(=O)(=O)C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4.0 g (17 mmol) of 3-fluoro-2-methyl-4-(methylsulfonyl)benzoic acid were dissolved in 12.9 ml (172 mmol) of allylamine. The mixture was heated at reflux for 5 days and allowed to stand for 2 days. 10 ml (134 mmol) of allylamine and 15 ml of water were added, and the mixture was heated at reflux for 14 days, cooled to RT, added to ice, acidified with 10% strength sulfuric acid and extracted twice with ethyl acetate. The combined organic phases were dried over MgSO4, and the solvent was removed under reduced pressure. The residue was crystallized from diethyl ether. This gave 4.2 g of a yellow solid of a purity of 88%.
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
12.9 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
Quantity
15 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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